Cas no 35754-69-9 (Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy-)

Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy- structure
35754-69-9 structure
Product Name:Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy-
CAS No:35754-69-9
MF:C7H2Br4O3
MW:453.704979419708
CID:291626
PubChem ID:71359687
Update Time:2025-04-19

Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy-
    • 2,3,4,5-tetrabromo-6-hydroxybenzoic acid
    • DTXSID90783532
    • SCHEMBL11339453
    • 3,4,5,6-tetrabromo-2-hydroxybenzoic acid
    • 35754-69-9
    • Inchi: 1S/C7H2Br4O3/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h12H,(H,13,14)
    • InChI Key: USHRBRKMUOGABS-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C(=C1C(=O)O)O)Br)Br)Br

Computed Properties

  • Exact Mass: 453.66965g/mol
  • Monoisotopic Mass: 449.67374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 57.5Ų
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